Cas no 66874-10-0 (3-Sulfo-glycodeoxycholic Acid Disodium Salt)

• Product name: 3-Sulfo-glycodeoxycholic Acid Disodium Salt
• CAS No: 66874-10-0
• CID: 4656502

3-Sulfo-glycodeoxycholic Acid Disodium Salt Chemical and Physical Properties

Names and Identifiers

• 3-Sulfo-glycodeoxycholic Acid Disodium Salt

Additional information on 3-Sulfo-glycodeoxycholic Acid Disodium Salt

3-Sulfo-glycodeoxycholic Acid Disodium Salt (CAS No. 66874-10-0): An Overview

3-Sulfo-glycodeoxycholic Acid Disodium Salt (CAS No. 66874-10-0) is a bile acid derivative that has garnered significant attention in the fields of biochemistry, pharmacology, and medicine. This compound is a disodium salt of a sulfated glycochenodeoxycholic acid, which plays a crucial role in various physiological processes and has potential therapeutic applications.

The structure of 3-Sulfo-glycodeoxycholic Acid Disodium Salt is characterized by its bile acid backbone, specifically the chenodeoxycholic acid moiety, which is conjugated with a glycine residue and further modified by the addition of a sulfate group at the 3-position. This unique structural configuration imparts specific physicochemical properties that influence its biological activity and interactions within the body.

Recent research has highlighted the multifaceted roles of 3-Sulfo-glycodeoxycholic Acid Disodium Salt in various biological systems. For instance, studies have shown that this compound can modulate bile acid signaling pathways, which are involved in lipid metabolism, glucose homeostasis, and energy expenditure. These findings have significant implications for the development of novel therapeutic agents targeting metabolic disorders such as diabetes and obesity.

In addition to its metabolic effects, 3-Sulfo-glycodeoxycholic Acid Disodium Salt has been investigated for its potential anti-inflammatory properties. Research indicates that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, making it a promising candidate for the treatment of inflammatory diseases such as non-alcoholic fatty liver disease (NAFLD) and inflammatory bowel disease (IBD).

The pharmacological profile of 3-Sulfo-glycodeoxycholic Acid Disodium Salt is also an area of active investigation. Preclinical studies have demonstrated that this compound exhibits low toxicity and good bioavailability, which are essential characteristics for a potential drug candidate. Furthermore, its ability to cross the blood-brain barrier has been explored in the context of neurodegenerative diseases, where bile acids have been implicated in neuroprotective mechanisms.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-Sulfo-glycodeoxycholic Acid Disodium Salt in various therapeutic settings. Early results from phase I trials have shown promising outcomes, with patients exhibiting improved metabolic parameters and reduced inflammatory markers. These findings underscore the potential of this compound as a novel therapeutic agent.

The mechanism of action of 3-Sulfo-glycodeoxycholic Acid Disodium Salt is thought to involve multiple pathways. One key mechanism is its interaction with bile acid receptors such as farnesoid X receptor (FXR) and Takeda G-protein coupled receptor 5 (TGR5). Activation of these receptors can lead to downstream effects that regulate gene expression and cellular signaling, thereby influencing metabolic and inflammatory processes.

Beyond its therapeutic applications, 3-Sulfo-glycodeoxycholic Acid Disodium Salt has also been studied for its role in basic research. Its unique chemical structure makes it a valuable tool for investigating bile acid metabolism and signaling pathways. Researchers are using this compound to gain insights into the molecular mechanisms underlying various diseases and to identify potential targets for drug development.

In conclusion, 3-Sulfo-glycodeoxycholic Acid Disodium Salt (CAS No. 66874-10-0) is a promising compound with a wide range of potential applications in both research and medicine. Its unique structural features and multifaceted biological activities make it an important subject of ongoing investigation. As research continues to uncover new insights into its properties and mechanisms, this compound holds significant promise for advancing our understanding of bile acid biology and developing innovative therapeutic strategies.